Cas no 1804858-56-7 (3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-2-methoxypyridine)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-2-methoxypyridine
• CAS No: 1804858-56-7
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4887487
• Update Time: 2025-05-27

3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-2-methoxypyridine

• Inchi： 1S/C8H10F2N2O2/c1-14-8-4(2-11)6(7(9)10)5(13)3-12-8/h3,7,13H,2,11H2,1H3
• InChI Key： ZSSQIBWRAUFQDT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CN)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 0.3
• Topological Polar Surface Area: 68.4

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-2-methoxypyridine

Research Brief on 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-2-methoxypyridine (CAS: 1804858-56-7)

3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-2-methoxypyridine (CAS: 1804858-56-7) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a difluoromethyl group and a hydroxypyridine core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-2-methoxypyridine involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of its production, enabling larger-scale studies. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's structure and purity, ensuring its suitability for subsequent biological evaluations.

Pharmacological studies have revealed that this compound exhibits notable activity in modulating specific biological pathways. Preliminary in vitro and in vivo experiments suggest its potential as an inhibitor of key enzymes involved in inflammatory and metabolic disorders. For instance, it has demonstrated inhibitory effects on certain kinases, which are critical targets in cancer therapy. These findings are supported by molecular docking studies that highlight its binding affinity and selectivity for these enzymes.

In addition to its enzymatic inhibition, 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-2-methoxypyridine has shown promise in addressing challenges related to drug resistance. Its unique chemical structure appears to circumvent common resistance mechanisms, making it a valuable candidate for combination therapies. Current research is exploring its synergistic effects with existing drugs to enhance therapeutic outcomes in resistant disease models.

Despite these promising results, further studies are needed to fully elucidate the compound's pharmacokinetics and toxicological profile. Ongoing preclinical trials aim to assess its bioavailability, metabolic stability, and potential side effects. These studies will be critical in determining its viability as a therapeutic agent and guiding future clinical development.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-2-methoxypyridine represents a promising avenue for drug discovery, with its unique structural and pharmacological properties offering potential solutions to current therapeutic challenges. Continued research and development efforts will be essential to unlock its full potential and translate these findings into clinical applications.